Cas no 5460-58-2 (L-Alanine,3-[(4-fluorophenyl)sulfonyl]-)

L-Alanine,3-[(4-fluorophenyl)sulfonyl]- structure
5460-58-2 structure
Product Name:L-Alanine,3-[(4-fluorophenyl)sulfonyl]-
CAS No:5460-58-2
MF:C9H10FNO4S
MW:247.243404865265
CID:385560
PubChem ID:228805
Update Time:2025-04-19

L-Alanine,3-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,3-[(4-fluorophenyl)sulfonyl]-
    • 2-amino-3-(4-fluorophenyl)sulfonylpropanoic acid
    • (2R)-amino-3-(4-benzyloxyphenyl)propionic acid
    • (R)-2-amino-3-(4-(benzyloxy)phenyl)propanoic acid
    • (R)-2-amino-3-(4-benzyloxyphenyl)propionic acid
    • (R)-2-Amino-3-(4-fluor-benzolsulfonyl)-propionsaeure
    • (R)-2-amino-3-(4-fluoro-benzenesulfonyl)-propionic acid
    • AC1LDUUO
    • AC1Q5R0V
    • CTK8G0140
    • D-Tyr(Bzl)OH
    • H-D-Tyr(Bn)-OH
    • H-D-Tyr(Bzl)-OH
    • O-benzyl-(R)-tyrosin
    • o-benzyl-d-tyrosine
    • PubChem18635
    • SureCN659105
    • SCHEMBL7867008
    • NSC-21937
    • 5460-58-2
    • NSC21937
    • AKOS014779822
    • Inchi: 1S/C9H10FNO4S/c10-6-1-3-7(4-2-6)16(14,15)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
    • InChI Key: JAZXSGCVIRTMDJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(CC(C(=O)O)N)(=O)=O

Computed Properties

  • Exact Mass: 247.0315
  • Monoisotopic Mass: 247.03145714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 97.46
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